Cas no 35066-32-1 (Methyl 3-cyano-4-methylbenzoate)

• Product Name: Methyl 3-cyano-4-methylbenzoate
• CAS No: 35066-32-1
• MF: C₁₀H₉NO₂
• MW: 175.183962583542
• MDL: MFCD12405069
• CID: 1006166
• PubChem ID: 11819538
• Update Time: 2025-06-10

Methyl 3-cyano-4-methylbenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-cyano-4-methylbenzoate
• LogP
• QMGIAFDCHWFQKS-UHFFFAOYSA-N
• AKOS022171948
• CS-0188817
• DB-014270
• O11910
• Benzoic acid, 3-cyano-4-methyl-, methyl ester
• 3-cyano-4-methylmethyl benzoate
• Methyl3-cyano-4-Methylbenzoate35066-32-1
• SCHEMBL2478176
• 35066-32-1
• Methyl3-cyano-4-Methylbenzoate
• MFCD12405069
• EN300-189535
• A1-22579
• DTXSID80473713
• DS-5554
• XH0716

• MDL： MFCD12405069
• Inchi： 1S/C10H9NO2/c1-7-3-4-8(10(12)13-2)5-9(7)6-11/h3-5H,1-2H3
• InChI Key： QMGIAFDCHWFQKS-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=CC(C)=C(C#N)C=1)=O

Computed Properties

• Exact Mass: 175.06337
• Monoisotopic Mass: 175.063328530g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 50.1Ų

Experimental Properties

• Density: 1.15
• Boiling Point: 289.2°C at 760 mmHg
• Flash Point: 132.4°C
• Refractive Index: 1.53
• PSA: 50.09

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on Methyl 3-cyano-4-methylbenzoate

Methyl 3-cyano-4-methylbenzoate (CAS No. 35066-32-1): A Comprehensive Overview

Methyl 3-cyano-4-methylbenzoate, with the chemical formula C₉H₇NO₂ and CAS number 35066-32-1, is a significant compound in the field of organic chemistry and pharmaceutical research. This compound, characterized by its 3-cyano and 4-methyl substituents on the benzoate backbone, has garnered attention due to its versatile applications in synthetic chemistry and potential therapeutic uses.

The structural features of Methyl 3-cyano-4-methylbenzoate make it a valuable intermediate in the synthesis of various pharmacologically active molecules. The presence of the cyano group (-CN) introduces a polar functional moiety, enhancing its reactivity in nucleophilic substitution reactions, while the methyl group (-CH₃) provides steric and electronic influences that can modulate the compound's interactions with biological targets.

In recent years, there has been growing interest in exploring the pharmacological properties of benzoate derivatives. Methyl 3-cyano-4-methylbenzoate has been investigated for its potential role in developing novel therapeutic agents. Studies have suggested that this compound may exhibit anti-inflammatory, analgesic, and even neuroprotective effects. These findings are particularly intriguing given the increasing demand for alternative treatments for chronic inflammatory diseases and neurodegenerative disorders.

The synthesis of Methyl 3-cyano-4-methylbenzoate typically involves the condensation of methyl cyanoacetate with an appropriate methyl-substituted benzaldehyde derivative. This reaction proceeds under controlled conditions to ensure high yield and purity. The use of modern catalytic systems has further improved the efficiency of this synthesis, making it more scalable for industrial applications.

One of the most compelling aspects of Methyl 3-cyano-4-methylbenzoate is its role as a building block in medicinal chemistry. Researchers have leveraged its structural framework to design and synthesize novel molecules with enhanced biological activity. For instance, modifications at the 3-cyano position have been shown to influence binding affinity to specific enzymes and receptors, leading to more potent and selective drug candidates.

The compound's utility extends beyond pharmaceutical applications. In materials science, Methyl 3-cyano-4-methylbenzoate has been explored as a precursor for organic semiconductors and liquid crystals. Its ability to form stable crystal structures makes it a promising candidate for developing advanced electronic materials with tailored properties.

The chemical stability of Methyl 3-cyano-4-methylbenzoate under various conditions has also been thoroughly studied. Research indicates that the compound remains stable under ambient temperatures but may degrade when exposed to strong acids or bases. This information is crucial for optimizing storage conditions and ensuring its integrity during transportation and handling.

In conclusion, Methyl 3-cyano-4-methylbenzoate (CAS No. 35066-32-1) is a multifaceted compound with significant potential in both pharmaceuticals and materials science. Its unique structural features, coupled with its reactivity and stability, make it an indispensable tool for researchers seeking to develop innovative solutions to complex scientific challenges. As our understanding of its properties continues to evolve, so too will its applications across multiple disciplines.